tert-Butyl cyclohex-3-en-1-ylcarbamate
Cat. No. B165409
M. Wt: 197.27 g/mol
InChI Key: IRBIWNJTHWLIMD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07365205B2
Procedure details
3-Cyclohexene-1-carboxylic acid (25.3 g) was dissolved in tert-butanol (250 ml), triethylamine (28 ml) and diphenylphosphorylazide (43.0 ml) were added, and the mixture was stirred for 1 hour at room temperature and 2 days at 90° C. The solvent was distilled off under reduced pressure, and the residue was purified by column chromatography on silica gel (methylene chloride) and then repurified by column chromatography on silica gel (hexane:ethyl acetate=20:1) to obtain the title compound (24.9 g).
Identifiers
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REACTION_CXSMILES
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[CH:1]1(C(O)=O)[CH2:6][CH2:5][CH:4]=[CH:3][CH2:2]1.C([N:12]([CH2:15]C)CC)C.C1(P(N=[N+]=[N-])(C2C=CC=CC=2)=[O:24])C=CC=CC=1.[C:34]([OH:38])([CH3:37])([CH3:36])[CH3:35]>>[CH:1]1([NH:12][C:15](=[O:24])[O:38][C:34]([CH3:37])([CH3:36])[CH3:35])[CH2:6][CH2:5][CH:4]=[CH:3][CH2:2]1
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Inputs
Step One
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Name
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Quantity
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25.3 g
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Type
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reactant
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Smiles
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C1(CC=CCC1)C(=O)O
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Name
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Quantity
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250 mL
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Type
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reactant
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Smiles
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C(C)(C)(C)O
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Step Two
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Name
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Quantity
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28 mL
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Type
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reactant
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Smiles
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C(C)N(CC)CC
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Name
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Quantity
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43 mL
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Type
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reactant
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Smiles
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C1(=CC=CC=C1)P(=O)(C1=CC=CC=C1)N=[N+]=[N-]
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Conditions
Temperature
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Control Type
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AMBIENT
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Setpoint
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90 °C
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Stirring
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Type
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CUSTOM
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Details
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the mixture was stirred for 1 hour at room temperature and 2 days at 90° C
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
DISTILLATION
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Type
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DISTILLATION
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Details
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The solvent was distilled off under reduced pressure
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CUSTOM
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Type
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CUSTOM
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Details
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the residue was purified by column chromatography on silica gel (methylene chloride)
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CUSTOM
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Type
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CUSTOM
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Details
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repurified by column chromatography on silica gel (hexane:ethyl acetate=20:1)
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Outcomes
Product
Details
Reaction Time |
2 d |
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Name
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Type
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product
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Smiles
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C1(CC=CCC1)NC(OC(C)(C)C)=O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 24.9 g |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
